Cas no 2138398-55-5 (4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)-)

4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)- structure
2138398-55-5 structure
Product Name:4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)-
CAS No:2138398-55-5
MF:C9H16N2OS
MW:200.301140785217
CID:5280554
Update Time:2025-10-31

4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)-
    • Inchi: 1S/C9H16N2OS/c1-4-10-5-8-6-13-11-9(8)12-7(2)3/h6-7,10H,4-5H2,1-3H3
    • InChI Key: SKRMQTOMRQNHQZ-UHFFFAOYSA-N
    • SMILES: S1C=C(CNCC)C(OC(C)C)=N1

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Additional information on 4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)-

Introduction to 4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)- (CAS No. 2138398-55-5)

4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)- (CAS No. 2138398-55-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isothiazole moiety and ethyl-substituted amino group, holds potential for various applications, particularly in the development of novel therapeutic agents.

The isothiazole ring is a heterocyclic structure composed of one sulfur atom and one nitrogen atom, which imparts distinct chemical properties to the molecule. The presence of this ring can enhance the compound's biological activity and stability, making it a valuable scaffold in drug design. The ethyl-substituted amino group further contributes to the compound's solubility and bioavailability, which are crucial factors in drug development.

Recent studies have explored the potential of 4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)- in various therapeutic areas. One notable application is its use as a lead compound in the development of anti-inflammatory drugs. Inflammation is a complex biological response involving multiple signaling pathways, and compounds that can modulate these pathways effectively are highly sought after. Research has shown that 4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)- exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory cascade.

Another area of interest is the compound's potential as an antiviral agent. Viral infections pose significant global health challenges, and the development of new antiviral drugs remains a priority. Studies have demonstrated that 4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)- can interfere with viral replication by targeting specific viral proteins or host cell factors essential for viral entry and replication. This makes it a promising candidate for further investigation in antiviral therapy.

In addition to its therapeutic applications, 4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)- has been studied for its potential use in diagnostic imaging. The unique chemical structure of this compound allows it to be labeled with radioisotopes or fluorescent tags, making it suitable for use as a contrast agent in imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This application could enhance the accuracy and sensitivity of diagnostic procedures, leading to better patient outcomes.

The synthesis of 4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)- involves several well-established chemical reactions. The key steps include the formation of the isothiazole ring through a cyclization reaction and the subsequent introduction of the ethyl-substituted amino group via an alkylation reaction. These synthetic methods are scalable and can be adapted for large-scale production, making the compound accessible for both research and commercial purposes.

Despite its promising properties, 4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)- must undergo rigorous testing to ensure its safety and efficacy. Preclinical studies have shown that the compound exhibits low toxicity and good pharmacokinetic properties, which are essential for its successful translation into clinical applications. However, further clinical trials are necessary to validate these findings and establish its therapeutic potential.

In conclusion, 4-Isothiazolemethanamine, N-ethyl-3-(1-methylethoxy)- (CAS No. 2138398-55-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a valuable candidate for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and optimize its performance, highlighting its importance in advancing healthcare solutions.

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